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Compound of Interest

Compound Name: JNJ-64264681

Cat. No.: B15577197 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information, troubleshooting guides, and frequently asked

questions (FAQs) regarding the stability of JNJ-64264681 in aqueous solutions. Given the

compound's specific chemical properties, careful handling is crucial for obtaining reliable and

reproducible experimental results.

Core Concepts: Understanding JNJ-64264681
Stability
JNJ-64264681 is an irreversible, covalent inhibitor of Bruton's tyrosine kinase (BTK).[1][2][3] Its

mechanism of action involves the formation of a covalent bond between its acrylamide

functional group and a cysteine residue (C481) in the active site of BTK.[4][5] This reactive

nature, combined with its poor aqueous solubility, presents specific challenges for its use in

experimental settings.

The primary stability concerns for JNJ-64264681 in aqueous solutions are:

Precipitation: Due to its low water solubility, JNJ-64264681 can precipitate out of solution

when an organic stock solution is diluted into an aqueous buffer. This is a critical issue for

cell-based assays and other experiments performed in aqueous media.

Hydrolysis: The acrylamide "warhead" is an electrophilic Michael acceptor. It can be

susceptible to nucleophilic attack by water or buffer components, leading to hydrolysis and
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inactivation of the compound. This degradation is often pH and temperature-dependent.

Amide bonds elsewhere in the molecule could also be susceptible to hydrolysis under strong

acidic or basic conditions.

Quantitative Data Summary
Direct quantitative stability data for JNJ-64264681 in various aqueous buffers is not extensively

available in the public domain. However, based on information from suppliers and general

chemical principles, the following tables summarize key solubility and storage information.

Table 1: Solubility of JNJ-64264681

Solvent Solubility Concentration

DMSO Soluble 100 mg/mL

Ethanol Soluble 100 mg/mL

Water Insoluble -

Data sourced from commercial suppliers.[6]

Table 2: Recommended Storage Conditions for Stock Solutions

Solvent Storage Temperature Shelf Life

DMSO -20°C 1 month

DMSO -80°C 6-12 months

Note: To minimize degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into single-use volumes.[2][6]

Experimental Protocols and Methodologies
Preparation of Stock Solutions

Weighing: Accurately weigh the desired amount of JNJ-64264681 powder in a clean, dry

vial.
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Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the

desired concentration (e.g., 10 mM or 50 mM). Ensure the DMSO is fresh and not hydrated,

as moisture can reduce solubility.[6]

Dissolution: Cap the vial tightly and vortex thoroughly. Gentle warming (e.g., in a 37°C water

bath for a few minutes) or sonication can aid dissolution. Ensure the solution is completely

clear before use.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in

appropriate vials (e.g., amber glass or polypropylene). Store the aliquots at -80°C for long-

term storage or -20°C for short-term storage, protected from light.

Preparation of Working Solutions in Aqueous Media
Due to the poor aqueous solubility of JNJ-64264681, direct dilution of the DMSO stock into

aqueous buffers can lead to precipitation. The following workflow is recommended to minimize

this issue.
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Working Solution Preparation Workflow

Start with a high-concentration
DMSO stock solution of JNJ-64264681

Perform an intermediate dilution step
in a co-solvent if necessary

(e.g., ethanol, PEG300)

For higher final concentrations
or sensitive assays

Add the DMSO stock (or intermediate dilution)
dropwise to the vigorously vortexing

aqueous experimental buffer.

For low final concentrations

Visually inspect for any signs of
precipitation (cloudiness, particles).

Use the final working solution
immediately after preparation.

Solution is clear

Troubleshoot: 
- Lower final concentration

- Increase DMSO percentage
- Add a surfactant (e.g., Tween-80)

Precipitation observed
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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